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Introduction

The enzymatic polymerization of substituted phenols represents a significant advancement in
green polymer chemistry, offering an alternative to traditional methods that often rely on harsh
conditions and toxic reagents like formaldehyde.[1] This technique utilizes oxidoreductase
enzymes, primarily peroxidases (e.g., Horseradish Peroxidase - HRP, Soybean Peroxidase -
SBP) and laccases, to catalyze the oxidative coupling of phenolic monomers.[2][3] The process
Is initiated by the enzyme-mediated generation of phenoxyl free radicals from the phenolic
substrates.[4] These radicals then undergo spontaneous polymerization through carbon-carbon
(C-C) and carbon-oxygen (C-O) couplings to form polymers and oligomers.[4][5]

This method is highly versatile, allowing for the polymerization of a wide range of substituted
phenols to produce polymers with diverse properties.[6] Key advantages of enzymatic
polymerization include mild reaction conditions (often at room temperature and neutral pH),
high selectivity, and the use of environmentally benign catalysts and oxidants (hydrogen
peroxide or molecular oxygen).[3][7] The resulting polyphenols have shown significant potential
in various fields, including drug development, biomaterials engineering, and cosmetics.[8][9]
[10] For instance, enzymatically synthesized flavonoid polymers have demonstrated enhanced
antioxidant and enzyme-inhibitory effects compared to their monomeric precursors.[3]
Furthermore, these polymers can be engineered to have high thermal stability and
thermosetting properties, making them suitable for applications as coatings and adhesives.[1]

General Mechanism of Enzymatic Polymerization
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The core mechanism involves the one-electron oxidation of a phenol substrate by the enzyme
(e.g., Laccase or Peroxidase) to form a phenoxyl radical. These highly reactive intermediates
then couple non-specifically to form dimers, oligomers, and ultimately, high molecular weight
polymers.[4][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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